5-Carbamoyl-3-chloropyridine-2-carboxylic acid

• IUPAC Name: 5-carbamoyl-3-chloropyridine-2-carboxylic acid
• InChI: InChI=1S/C7H5ClN2O3/c8-4-1-3(6(9)11)2-10-5(4)7(12)13/h1-2H,(H2,9,11)(H,12,13)
• InChI Key: FCQBJEGVSJXPRI-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1Cl)C(=O)O)C(=O)N
• Molecular Formula: C7H5ClN2O3
• Molecular Weight: 200.58 g/mol
• CAS RN: 1200497-79-5

Description

5-Carbamoyl-3-chloropyridine-2-carboxylic acid is a chemical compound with the molecular formula C7H5ClN2O3. It is a solid substance and is used in various chemical reactions.

Synthesis Analysis

The synthesis of 5-Carbamoyl-3-chloropyridine-2-carboxylic acid involves two stages. In the first stage, C9H8ClNO4 reacts with ammonia and water at 20 degrees Celsius for 2 hours. In the second stage, hydrogen chloride is added in water under ice-cooling conditions. The precipitated solid is then collected by filtration and washed with water.

Molecular Structure Analysis

The molecular structure of 5-Carbamoyl-3-chloropyridine-2-carboxylic acid is represented by the InChI code: 1S/C7H5ClN2O3/c8-4-1-3(6(9)11)2-10-5(4)7(12)13/h1-2H, (H2,9,11)(H,12,13).

Physical And Chemical Properties Analysis

The molecular weight of 5-Carbamoyl-3-chloropyridine-2-carboxylic acid is 200.58. It has a melting point of 201 degrees Celsius. It is a solid substance.

Scientific Research Applications

Carbapenem Biosynthesis and Ring Stereoinversion

One application of 5-Carbamoyl-3-chloropyridine-2-carboxylic acid derivatives is in the biosynthesis of carbapenem, a class of β-lactam antibiotics. These compounds are essential in the stereochemical formation of carbapenem antibiotics, such as (5R)-Carbapen-2-em-3-carboxylic acid, through a complex biosynthetic pathway involving enzymes like CarC. CarC plays a crucial role in the ring stereoinversion process, transforming L-proline into carbapenam carboxylic acids with specific stereochemistry. This process is vital for producing structurally diverse and biologically active carbapenem antibiotics (Stapon, Li, & Townsend, 2003).

Decarboxylative Coupling in Organic Synthesis

Another significant application of related compounds is in organic synthesis, particularly in decarboxylative coupling reactions. For instance, α,β-unsaturated carboxylic acids, akin to 5-Carbamoyl-3-chloropyridine-2-carboxylic acid, can undergo Rh(III)-catalyzed decarboxylative coupling with α,β-unsaturated O-pivaloyl oximes to yield substituted pyridines. This reaction demonstrates the utility of carboxylic acids as traceless activating groups in synthesizing complex organic molecules with high regioselectivity, providing valuable intermediates for pharmaceuticals and other organic compounds (Neely & Rovis, 2014).

Molecular Complexation and Microenvironment Effects

Carboxylic acid functionalities in compounds like 5-Carbamoyl-3-chloropyridine-2-carboxylic acid also find applications in molecular recognition and complexation studies. For example, molecular tweezers with active site carboxylic acids can form complexes with nucleotide bases, where the microenvironment around the carboxylic acid group significantly alters complexation behavior. Such studies are essential for understanding molecular interactions in biological systems and designing molecules for specific recognition tasks (Zimmerman, Wu, & Zeng, 1991).

Anticancer Agent Synthesis

Derivatives of 5-Carbamoyl-3-chloropyridine-2-carboxylic acid have been explored for their potential as anticancer agents. Hydrolysis and subsequent reactions of related compounds have led to the synthesis of pyrido[4,3-b][1,4]oxazines and pyrido[4,3-b][1,4]thiazines, which have shown effects on the proliferation and mitotic index of cultured cells, indicating their potential use in cancer treatment (Temple et al., 1983).

Safety and Hazards

5-Carbamoyl-3-chloropyridine-2-carboxylic acid is considered hazardous. It may cause skin irritation, serious eye irritation, and respiratory irritation. Precautionary measures include avoiding inhalation, ingestion, or skin contact.